5-Bromo-2-hydroxyhippuric acid
Overview
Description
Scientific Research Applications
1. Molecular Genetics and Biology
- Mutagenic Effects on Phages : 5-Bromo-2-hydroxyhippuric acid analogues like 5-bromodeoxyuridine have shown mutagenic effects on bacteriophage T4. These analogues induce mutations by incorporating into the genetic material of phages, altering their genetic makeup (Freese, 1959).
- DNA Synthesis and Replication : Compounds like 5-bromo-2′-deoxyuridine have been used to study DNA synthesis in cells, providing insights into cellular replication processes (Ligasová et al., 2017).
2. Organic Chemistry and Synthesis
- Synthesis of Phenylglycines : 5-Bromo-2-hydroxyhippuric acid derivatives have been used in the synthesis of various phenylglycines, a class of compounds with multiple applications in organic chemistry (Ben-Ishai et al., 1977).
- Oligonucleotide Synthesis : Modifications in the detritylation step of oligonucleotide synthesis, using compounds like 5-bromo-2-hydroxyhippuric acid derivatives, have improved the synthesis process, crucial in genetic engineering and biotechnology (Habuš & Agrawal, 1994).
3. Pharmacology and Toxicology
- Drug Metabolism Studies : Bromo-analogues of 5-Bromo-2-hydroxyhippuric acid have been used to study the metabolism of psychoactive drugs in various species, providing valuable information for pharmacological research (Carmo et al., 2005).
4. Neurobiology
- Neurodevelopmental Studies : Research involving 5-bromo-2′-deoxyuridine has been instrumental in understanding neurodevelopmental disorders, shedding light on hyperactivity and reproductive issues in animal models (Kuwagata et al., 2019).
properties
IUPAC Name |
2-[(5-bromo-2-hydroxybenzoyl)amino]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO4/c10-5-1-2-7(12)6(3-5)9(15)11-4-8(13)14/h1-3,12H,4H2,(H,11,15)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLEJEEMJARTMHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)C(=O)NCC(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60358332 |
Source
|
| Record name | 5-Bromo-2-hydroxyhippuric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60358332 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
69507-30-8 |
Source
|
| Record name | 5-Bromo-2-hydroxyhippuric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60358332 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 69507-30-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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